Cas no 2229464-13-3 (2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol)

2,2-Dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol is a cyclopropane derivative featuring a pyrazine substituent, which enhances its utility as a versatile intermediate in organic synthesis. The compound’s rigid cyclopropyl ring and pyrazine moiety contribute to its stability and reactivity, making it valuable for constructing complex molecular frameworks. Its hydroxyl group provides a functional handle for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The steric hindrance from the dimethyl groups can influence selectivity in reactions, offering advantages in stereocontrolled synthesis. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced lipophilicity and structural uniqueness.

2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol structure

2229464-13-3 structure

Product Name:2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol

CAS No:2229464-13-3

MF:C₁₀H₁₄N₂O

MW:178.230962276459

CID:6219503

PubChem ID:165735652

Update Time:2025-06-10

2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol
- 2229464-13-3
- [2,2-dimethyl-1-(pyrazin-2-yl)cyclopropyl]methanol
- EN300-1837243
- Inchi： 1S/C10H14N2O/c1-9(2)6-10(9,7-13)8-5-11-3-4-12-8/h3-5,13H,6-7H2,1-2H3
- InChI Key： UPNJKEVHAYNKFC-UHFFFAOYSA-N
- SMILES： OCC1(C2C=NC=CN=2)CC1(C)C

Computed Properties

Exact Mass: 178.110613074g/mol
Monoisotopic Mass: 178.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 46Å²

2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1837243-1g	[2,2-dimethyl-1-(pyrazin-2-yl)cyclopropyl]methanol	2229464-13-3	1g	$1429.0	2023-09-19
Enamine	EN300-1837243-5g	[2,2-dimethyl-1-(pyrazin-2-yl)cyclopropyl]methanol	2229464-13-3	5g	$4143.0	2023-09-19
Enamine	EN300-1837243-10g	[2,2-dimethyl-1-(pyrazin-2-yl)cyclopropyl]methanol	2229464-13-3	10g	$6144.0	2023-09-19
Enamine	EN300-1837243-0.05g	[2,2-dimethyl-1-(pyrazin-2-yl)cyclopropyl]methanol	2229464-13-3	0.05g	$1200.0	2023-09-19
Enamine	EN300-1837243-0.1g	[2,2-dimethyl-1-(pyrazin-2-yl)cyclopropyl]methanol	2229464-13-3	0.1g	$1257.0	2023-09-19
Enamine	EN300-1837243-0.25g	[2,2-dimethyl-1-(pyrazin-2-yl)cyclopropyl]methanol	2229464-13-3	0.25g	$1315.0	2023-09-19
Enamine	EN300-1837243-0.5g	[2,2-dimethyl-1-(pyrazin-2-yl)cyclopropyl]methanol	2229464-13-3	0.5g	$1372.0	2023-09-19
Enamine	EN300-1837243-1.0g	[2,2-dimethyl-1-(pyrazin-2-yl)cyclopropyl]methanol	2229464-13-3	1g	$1429.0	2023-06-01
Enamine	EN300-1837243-2.5g	[2,2-dimethyl-1-(pyrazin-2-yl)cyclopropyl]methanol	2229464-13-3	2.5g	$2800.0	2023-09-19
Enamine	EN300-1837243-5.0g	[2,2-dimethyl-1-(pyrazin-2-yl)cyclopropyl]methanol	2229464-13-3	5g	$4143.0	2023-06-01

2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol Related Literature

1. Excitonic and vibrational coherence in artificial photosynthetic systems studied by negative-time ultrafast laser spectroscopy

Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
2. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
5. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119

Additional information on 2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol

Research Briefing on 2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol (CAS: 2229464-13-3)

2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol (CAS: 2229464-13-3) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylmethanol structure and pyrazine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol involves a multi-step process, including the formation of the cyclopropane ring and subsequent functionalization with the pyrazine group. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound. Researchers have noted its stability under physiological conditions, which is a critical factor for its potential use in vivo.

Pharmacological evaluations of 2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol have revealed its activity against specific biological targets. Preliminary in vitro studies indicate that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential application in the treatment of inflammatory diseases. Further mechanistic studies are underway to elucidate the precise mode of action and optimize its efficacy.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Early-stage cell-based assays have demonstrated that 2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol can induce apoptosis in select cancer cell lines. This cytotoxic effect appears to be selective, sparing normal cells, which highlights its potential as a targeted therapeutic agent. However, more comprehensive studies, including in vivo models, are required to validate these observations.

The pharmacokinetic profile of 2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol is also under investigation. Initial data suggest that the compound has favorable absorption and distribution characteristics, although its metabolism and excretion pathways remain to be fully characterized. These studies are crucial for determining the compound's suitability for clinical development and for guiding future formulation strategies.

In conclusion, 2,2-dimethyl-1-(pyrazin-2-yl)cyclopropylmethanol (CAS: 2229464-13-3) represents a promising candidate for further drug development. Its unique chemical structure and preliminary biological activities warrant continued investigation. Future research should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and evaluating its safety and efficacy in preclinical models. The compound's potential applications in inflammation and oncology make it a valuable subject of study in the chemical biology and pharmaceutical fields.